Cas no 120110-62-5 (Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]-)

• Product Name: Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]-
• CAS No: 120110-62-5
• MF: C₁₅H₁₂Cl₂O₂
• MW: 295.160582542419
• MDL: MFCD32659959
• CID: 3679660
• PubChem ID: 21931551
• Update Time: 2025-06-26

Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]-
• 1-(4-(BENZYLOXY)-3,5-DICHLOROPHENYL)ETHAN-1-ONE
• 1-(3,5-dichloro-4-phenylmethoxyphenyl)ethanone
• MFCD32659959
• D78781
• AT10241
• 1-[4-(BENZYLOXY)-3,5-DICHLOROPHENYL]ETHAN-1-ONE
• 120110-62-5
• SCHEMBL5918942

• MDL： MFCD32659959
• Inchi： 1S/C15H12Cl2O2/c1-10(18)12-7-13(16)15(14(17)8-12)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： MZWUNEWADPLHDD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=C(OCC2=CC=CC=C2)C(Cl)=C1)C

Computed Properties

• Exact Mass: 294.0214350Da
• Monoisotopic Mass: 294.0214350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]-

Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- (CAS No. 120110-62-5): A Comprehensive Overview

Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]-, identified by its CAS number 120110-62-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in various scientific domains. The molecular composition of Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- encompasses a phenyl ring substituted with both chloro and methoxy groups, making it a versatile intermediate in synthetic chemistry.

The structural attributes of this compound contribute to its reactivity and utility in the development of pharmaceuticals and agrochemicals. Specifically, the presence of chlorine atoms at the 3rd and 5th positions enhances its electronic properties, facilitating various chemical transformations. Meanwhile, the methoxy group at the 4th position introduces a polar characteristic, which can influence solubility and interaction with biological targets. Such features make Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- a valuable building block in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in research focused on developing novel therapeutic agents. Among these efforts, compounds like Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- have been explored for their potential biological activities. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The dichlorophenyl moiety is particularly noteworthy for its ability to modulate neurotransmitter pathways, suggesting potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the chlorination of a phenolic precursor followed by methylation to introduce the phenylmethoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies not only underscore the compound's accessibility but also demonstrate the progress in catalytic chemistry.

From a computational chemistry perspective, the molecular dynamics of Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- have been extensively studied using density functional theory (DFT). These simulations have provided insights into its binding affinity with biological targets and have aided in the design of more potent derivatives. The computational analysis has revealed that subtle modifications to the substituents can significantly alter the pharmacokinetic properties of the compound. This underscores the importance of integrating computational tools with experimental approaches in drug discovery.

The role of this compound in agrochemical research is equally compelling. Its structural framework allows for modifications that enhance its efficacy as a plant growth regulator or pest repellent. Researchers have investigated derivatives of Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- that exhibit herbicidal properties without harming non-target organisms. Such findings are crucial in addressing the growing demand for sustainable agricultural practices.

The environmental impact of synthesizing and utilizing Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods using engineered enzymes have shown promise in facilitating selective transformations without harsh chemical conditions. These advancements align with global initiatives aimed at promoting green chemistry principles.

In conclusion, Ethanone, 1-[3,5-dichloro-4-(phenylmethoxy)phenyl]- (CAS No. 120110-62-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceuticals and agrochemicals alike. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to play an increasingly significant role in addressing some of today's most pressing scientific challenges.